Cas no 338430-79-8 (3-[(tert-butyldimethylsilyl)oxy]cyclopentan-1-ol)

• Product Name: 3-[(tert-butyldimethylsilyl)oxy]cyclopentan-1-ol
• CAS No: 338430-79-8
• MF: C₁₁H₂₄O₂Si
• MW: 216.39256477356
• CID: 1460081
• PubChem ID: 21938628
• Update Time: 2025-04-20

3-[(tert-butyldimethylsilyl)oxy]cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• 3-[(tert-butyldimethylsilyl)oxy]cyclopentan-1-ol
• SB17574
• 3-[tert-butyl(dimethyl)silyl]oxycyclopentan-1-ol
• 3-((tert-Butyldimethylsilyl)oxy)cyclopentan-1-ol
• 3-(tert-butyldimethylsilanyloxy)cyclopentanol
• (1rs,3rs)-3-(tert-butyl-dimethyl-silanyloxy)-cyclopentanol
• 3-{[tert-butyl(dimethyl)silyl]oxy}cyclopentanol
• 3-((tert-Butyldimethylsilyl)oxy)cyclopentanol
• 3-(tert-butyl-dimethyl-silanyloxy)-cyclopentanol
• 3-(tert-Butyldimethylsilyloxy)cyclopentanol
• trans-3-[(tert-butyldimethylsilyl)oxy]cyclopentan-1-ol
• NLXIOZRBFNUITF-UHFFFAOYSA-N
• 338430-79-8
• SB17575
• cis-3-[(tert-butyldimethylsilyl)oxy]cyclopentan-1-ol
• SB17573
• DA-42740
• SCHEMBL661089

• Inchi： 1S/C11H24O2Si/c1-11(2,3)14(4,5)13-10-7-6-9(12)8-10/h9-10,12H,6-8H2,1-5H3
• InChI Key： NLXIOZRBFNUITF-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1CCC(C1)O

Computed Properties

• Exact Mass: 216.15462
• Monoisotopic Mass: 216.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• PSA: 29.46